Cas no 83736-28-1 (N-{[5-(2,4-dichlorophenyl)-8-methoxy-1-methyl-2,3-dihydro-1H-1,4-benzodiazepin-2-yl]methyl}benzamide hydrochloride)

• Product Name: N-{[5-(2,4-dichlorophenyl)-8-methoxy-1-methyl-2,3-dihydro-1H-1,4-benzodiazepin-2-yl]methyl}benzamide hydrochloride
• CAS No: 83736-28-1
• MF: C₂₅H₂₄Cl₃N₃O₂
• MW: 504.835963249207
• CID: 1816814
• PubChem ID: 3068728
• Update Time: 2025-04-21

N-{[5-(2,4-dichlorophenyl)-8-methoxy-1-methyl-2,3-dihydro-1H-1,4-benzodiazepin-2-yl]methyl}benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-{[5-(2,4-dichlorophenyl)-8-methoxy-1-methyl-2,3-dihydro-1H-1,4-benzodiazepin-2-yl]methyl}benzamide hydrochloride
• N-[[5-(2,4-dichlorophenyl)-8-methoxy-1-methyl-2,3-dihydro-1,4-benzodiazepin-2-yl]methyl]benzamide,hydrochloride
• Benzamide, N-((5-(2,4-dichlorophenyl)-8-methoxy-1-methyl-2,3-dihydro-1H- 1,4-benzodiazepin-2-yl)methyl)-, monohydrochloride
• 83736-28-1
• DTXSID601003766
• N-{[5-(2,4-Dichlorophenyl)-8-methoxy-1-methyl-2,3-dihydro-1H-1,4-benzodiazepin-2-yl]methyl}benzenecarboximidic acid--hydrogen chloride (1/1)

• Inchi： 1S/C25H23Cl2N3O2.ClH/c1-30-18(15-29-25(31)16-6-4-3-5-7-16)14-28-24(20-10-8-17(26)12-22(20)27)21-11-9-19(32-2)13-23(21)30;/h3-13,18H,14-15H2,1-2H3,(H,29,31);1H
• InChI Key： BVVVKYVESJUBEB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C2C=CC(=CC=2N(C)C(CNC(C2C=CC=CC=2)=O)CN=1)OC)Cl.Cl

Computed Properties

• Exact Mass: 503.093410g/mol
• Monoisotopic Mass: 503.093410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 670
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.9Ų